2-amino-5-bromo-4-fluorophenol hydrochloride
Overview
Description
2-Amino-5-bromo-4-fluorophenol hydrochloride (2-ABF-HCl) is a synthetic compound that has been used in scientific research for decades. It is a colorless, crystalline solid that is soluble in water, alcohol, and other organic solvents. 2-ABF-HCl is a derivative of phenol, a naturally occurring compound found in plants, and is used in a variety of scientific applications.
Mechanism of Action
2-amino-5-bromo-4-fluorophenol hydrochloride acts as a reversible inhibitor of enzymes. It binds to the active site of the enzyme and blocks the binding of the substrate, thus preventing the enzyme from catalyzing the reaction. The inhibition of the enzyme can be reversed by increasing the concentration of the substrate or by adding an appropriate inhibitor.
Biochemical and Physiological Effects
2-amino-5-bromo-4-fluorophenol hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including proteases and phosphatases. It has also been shown to inhibit the growth of certain bacteria, fungi, and viruses, as well as to induce apoptosis in certain cell lines.
Advantages and Limitations for Lab Experiments
2-amino-5-bromo-4-fluorophenol hydrochloride is a useful tool for laboratory experiments due to its low cost, availability, and versatility. It is relatively easy to synthesize and can be used in a variety of applications. However, it is important to note that 2-amino-5-bromo-4-fluorophenol hydrochloride is a toxic compound and should be handled with care.
Future Directions
The potential applications of 2-amino-5-bromo-4-fluorophenol hydrochloride are vast and varied. It has been used in the study of enzyme inhibition, as a fluorescent dye, and in the study of protein-protein interactions. It has also been used in the synthesis of other compounds, as a reagent in organic chemistry, and as a catalyst in various reactions. Additionally, future research may focus on the use of 2-amino-5-bromo-4-fluorophenol hydrochloride in the development of new drugs, as well as its potential use in the treatment of various diseases.
Synthesis Methods
2-amino-5-bromo-4-fluorophenol hydrochloride can be synthesized by reacting 2-bromo-5-fluorophenol with hydrochloric acid. This reaction is carried out at room temperature and yields a white crystalline solid. The reaction is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
2-amino-5-bromo-4-fluorophenol hydrochloride has been used in a variety of scientific applications. It has been used in the synthesis of other compounds, as a reagent in organic chemistry, and as a catalyst in various reactions. It has also been used in the study of enzyme inhibition, as a fluorescent dye, and in the study of protein-protein interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-bromo-4-fluorophenol hydrochloride involves the conversion of 2-nitro-5-bromo-4-fluorophenol to the corresponding amine, followed by the formation of the hydrochloride salt.", "Starting Materials": [ "2-nitro-5-bromo-4-fluorophenol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Reduction of 2-nitro-5-bromo-4-fluorophenol with sodium borohydride in ethanol to yield 2-amino-5-bromo-4-fluorophenol", "Neutralization of the amine with hydrochloric acid to form 2-amino-5-bromo-4-fluorophenol hydrochloride" ] } | |
CAS RN |
1037298-19-3 |
Product Name |
2-amino-5-bromo-4-fluorophenol hydrochloride |
Molecular Formula |
C6H6BrClFNO |
Molecular Weight |
242.5 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
